Cas no 1797260-76-4 (N-{2-[4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethyl}-2-phenylbutanamide)

• Product Name: N-{2-[4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethyl}-2-phenylbutanamide
• CAS No: 1797260-76-4
• MF: C₂₁H₂₄N₄O₃
• MW: 380.440264701843
• CID: 5405963
• Update Time: 2025-10-31

N-{2-[4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethyl}-2-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-cyclopropyl-3-(furan-2-yl)-5-oxo-1,2,4-triazol-1-yl]ethyl]-2-phenylbutanamide
• N-{2-[4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethyl}-2-phenylbutanamide

• Inchi： 1S/C21H24N4O3/c1-2-17(15-7-4-3-5-8-15)20(26)22-12-13-24-21(27)25(16-10-11-16)19(23-24)18-9-6-14-28-18/h3-9,14,16-17H,2,10-13H2,1H3,(H,22,26)
• InChI Key： PGNYLGXJGVWNMV-UHFFFAOYSA-N
• SMILES： C(NCCN1C(=O)N(C2CC2)C(C2=CC=CO2)=N1)(=O)C(C1=CC=CC=C1)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on N-{2-[4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethyl}-2-phenylbutanamide

Comprehensive Analysis of N-{2-[4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethyl}-2-phenylbutanamide (CAS No. 1797260-76-4)

The compound N-{2-[4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethyl}-2-phenylbutanamide (CAS No. 1797260-76-4) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of a cyclopropyl group, a furan-2-yl moiety, and a 1,2,4-triazole ring makes it a promising candidate for various pharmacological applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its intricate molecular architecture.

One of the key features of this compound is its 1,2,4-triazole core, a heterocyclic scaffold known for its diverse biological activities. The presence of a furan-2-yl substituent further enhances its interaction with biological targets, as furan derivatives are often associated with anti-inflammatory and antimicrobial properties. The cyclopropyl group, a small but highly strained ring, is frequently employed in drug design to improve metabolic stability and binding affinity. These structural elements collectively contribute to the compound's potential efficacy and specificity.

In recent years, the scientific community has shown growing interest in N-{2-[4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethyl}-2-phenylbutanamide due to its relevance in addressing contemporary health challenges. For instance, the rise of antibiotic resistance has spurred the search for novel antimicrobial agents, and this compound's furan-2-yl and 1,2,4-triazole components make it a compelling subject for such studies. Additionally, its potential applications in chronic inflammatory conditions align with the increasing focus on targeted therapies for autoimmune diseases.

The synthesis of N-{2-[4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethyl}-2-phenylbutanamide involves multi-step organic reactions, often starting with the construction of the 1,2,4-triazole ring. The incorporation of the cyclopropyl and furan-2-yl groups requires careful optimization to ensure high yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, are essential for characterizing the compound and confirming its structural integrity. These synthetic and analytical challenges underscore the compound's complexity and the expertise required to work with it.

From a pharmacological perspective, preliminary studies suggest that N-{2-[4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethyl}-2-phenylbutanamide may exhibit selective binding to certain enzyme targets. For example, its 1,2,4-triazole moiety could interact with enzymes involved in oxidative stress pathways, making it a potential candidate for neurodegenerative disease research. The phenylbutanamide segment, on the other hand, might contribute to its pharmacokinetic properties, such as absorption and distribution.

Given the increasing demand for personalized medicine, the versatility of N-{2-[4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethyl}-2-phenylbutanamide is particularly noteworthy. Its modular structure allows for further derivatization, enabling researchers to fine-tune its biological activity. This adaptability is crucial in the development of next-generation therapeutics, where specificity and minimal side effects are paramount. As such, this compound represents a valuable tool in the ongoing quest for innovative treatments.

In conclusion, N-{2-[4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethyl}-2-phenylbutanamide (CAS No. 1797260-76-4) is a multifaceted compound with significant potential in drug discovery and development. Its unique structural features, including the cyclopropyl, furan-2-yl, and 1,2,4-triazole groups, make it a subject of intense research. As scientific advancements continue to uncover its full range of applications, this compound is poised to play a pivotal role in addressing some of the most pressing medical challenges of our time.